Zexbrevin B
Overview
Description
Zexbrevin B is a sesquiterpenoid.
Scientific Research Applications
Sesquiterpene Lactones and Immunological Effects
Zexbrevin B is a sesquiterpene lactone isolated from plants like Calea zacatechichi and Calea urticifolia. These compounds are known for their diverse biological activities, including potential immunological effects. For instance, a study found that Zexbrevin A and B, when administered to mice, showed a potent stimulation of the in vivo immune response (Herz & Kumar, 1980). Another research observed that Zexbrevins administered to mice before immunizing doses of various antigens resulted in increased numbers of specific spleen rosette-forming cells and elevated titers of circulating antibodies (Valdés & Córdoba, 1975).
Photochemistry and Structural Analysis
The study of this compound extends to its photochemical properties and structural analysis. Tetrahydro zexbrevin's photolysis yielded several photoisomerization products, providing insights into its chemical behavior under light exposure (Rodriguez-Hahn et al., 1983). The structural characteristics of this compound and related compounds have also been explored through spectral methods, contributing to a deeper understanding of their chemical properties (Liu, Gershenzon, & Mabry, 1984).
Genetic and Biochemical Studies
This compound's influence extends to genetic and biochemical studies. For example, research on maize genotypes for environmental mutagenesis included the analysis of certain compounds, potentially including sesquiterpene lactones like this compound (Plewa & Wagner, 1981). This indicates the broader application of this compound in plant genetics and mutagenesis research.
Properties
Molecular Formula |
C19H24O7 |
|---|---|
Molecular Weight |
364.4 g/mol |
IUPAC Name |
[(1R,2Z,4R,8R,9R,11R,12S)-1,12-dihydroxy-2,11-dimethyl-7-methylidene-6-oxo-5,14-dioxatricyclo[9.2.1.04,8]tetradec-2-en-9-yl] 2-methylprop-2-enoate |
InChI |
InChI=1S/C19H24O7/c1-9(2)16(21)25-13-7-18(5)14(20)8-19(23,26-18)10(3)6-12-15(13)11(4)17(22)24-12/h6,12-15,20,23H,1,4,7-8H2,2-3,5H3/b10-6-/t12-,13-,14+,15+,18-,19-/m1/s1 |
InChI Key |
PKPVGZROZJWCTE-GIKWLFIVSA-N |
Isomeric SMILES |
C/C/1=C/[C@@H]2[C@@H]([C@@H](C[C@@]3([C@H](C[C@]1(O3)O)O)C)OC(=O)C(=C)C)C(=C)C(=O)O2 |
SMILES |
CC1=CC2C(C(CC3(C(CC1(O3)O)O)C)OC(=O)C(=C)C)C(=C)C(=O)O2 |
Canonical SMILES |
CC1=CC2C(C(CC3(C(CC1(O3)O)O)C)OC(=O)C(=C)C)C(=C)C(=O)O2 |
synonyms |
zexbrevin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(5'-Adenosyl)(methyl)sulfonio]-2-oxobutanoate](/img/structure/B1237993.png)
![[(2S,3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)-5-hydroxy-4-oxo-chromen-7-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-3-yl] hydrogen sulfate](/img/structure/B1238001.png)
